Cas no 57931-81-4 (3-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-)

• Product Name: 3-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-
• CAS No: 57931-81-4
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD01105242
• CID: 1607507
• PubChem ID: 54691288
• Update Time: 2025-04-21

3-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-
• 4-hydroxy-1-methyl-2-oxoquinoline-3-carboxylic acid
• BBL029162
• 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-3-quinolinecarboxylic acid
• AKOS022653192
• SCHEMBL1685948
• SB70502
• 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• DTXSID80715862
• A936214
• 4-HYDROXY-1-METHYL-2-OXO-1,2-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
• RDXOTRDYNZHUNL-UHFFFAOYSA-N
• MFCD01105242
• 57931-81-4
• STL373113
• EN300-7356560

• MDL： MFCD01105242
• Inchi： 1S/C11H9NO4/c1-12-7-5-3-2-4-6(7)9(13)8(10(12)14)11(15)16/h2-5,13H,1H3,(H,15,16)
• InChI Key： RDXOTRDYNZHUNL-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C(N(C)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 219.05317
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.540
• Melting Point: 190-191 ºC
• PSA: 77.84